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Compound of Interest

Compound Name: 3-(4-Ethoxyphenoxy)azetidine
CAS No.: 1220028-44-3
Cat. No.: B1395504
Get Quote
. J

3-(4-Ethoxyphenoxy)azetidine is composed of a central azetidine ring substituted at the 3-
position with a 4-ethoxyphenoxy group via an ether linkage. This structure is significant; the
azetidine ring acts as a bioisostere for other groups and can improve properties like metabolic
stability and solubility, while the phenoxy moiety provides a scaffold for aromatic interactions
with biological targets. The terminal ethoxy group can further influence lipophilicity and binding
interactions.
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Synthesis Pathway

4-Ethoxyphenol
Nucleophilic Substitution (SN2)
DMF, 60-80°C

Deprotonation
(NaH or K2CO3)

N-Boc-3-hydroxyazetidine

Deprotection
(TFA or HCI)

N-Boc-3-(4-ethoxyphenoxy)azetidine 3-(4-Ethoxyphenoxy)azetidine

Predicted MS/MS Fragmentation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carb

Email: info@benchchem.com or Request Quote Online.

ides and specific isotopiclabeling.
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e 1. Recent advances in the synthesis and reactivity of azetidines: strain-driven character of
the four-membered heterocycle - Organic & Biomolecular Chemistry (RSC Publishing)
[pubs.rsc.org]

e To cite this document: BenchChem. [Core Molecular Structure and Predicted
Physicochemical Properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1395504/docs#core-molecular-structure-and-
predicted-physicochemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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